Cas no 143050-58-2 ((2-Hydroxy-5-methoxyphenyl)acetone)

• Product Name: (2-Hydroxy-5-methoxyphenyl)acetone
• CAS No: 143050-58-2
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• CID: 3740829
• PubChem ID: 24721435
• Update Time: 2025-10-29

(2-Hydroxy-5-methoxyphenyl)acetone Chemical and Physical Properties

Names and Identifiers

• 2-Propanone, 1-(2-hydroxy-5-methoxyphenyl)-
• 1-(2-hydroxy-5-methoxyphenyl)propan-2-one
• FH66867
• EN300-1850714
• SCHEMBL8772666
• 1-(2-hydroxy-5-methoxyphenyl)propanone
• (2-Hydroxy-5-methoxyphenyl)acetone
• 143050-58-2
• CS-0275856
• AKOS006274175

• Inchi： 1S/C10H12O3/c1-7(11)5-8-6-9(13-2)3-4-10(8)12/h3-4,6,12H,5H2,1-2H3
• InChI Key： YACGZCQETVSPBI-UHFFFAOYSA-N
• SMILES： C(C1=CC(OC)=CC=C1O)C(=O)C

Computed Properties

• Exact Mass: 180.078644241Da
• Monoisotopic Mass: 180.078644241Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.5Ų

Additional information on (2-Hydroxy-5-methoxyphenyl)acetone

Recent Advances in the Study of 143050-58-2 and (2-Hydroxy-5-methoxyphenyl)acetone in Chemical Biology and Pharmaceutical Research

The compound with the CAS number 143050-58-2, also known as (2-Hydroxy-5-methoxyphenyl)acetone, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique phenolic and ketone functional groups, has shown promising potential in various applications, including drug development and biochemical studies. Recent studies have focused on its synthesis, pharmacological properties, and potential therapeutic applications, making it a subject of intense scientific inquiry.

One of the key areas of research involving 143050-58-2 is its role as an intermediate in the synthesis of more complex bioactive molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the synthesis of novel anti-inflammatory agents. The researchers utilized (2-Hydroxy-5-methoxyphenyl)acetone as a building block to develop derivatives with enhanced selectivity for cyclooxygenase-2 (COX-2), a target implicated in inflammatory diseases. The study reported a significant reduction in inflammatory markers in preclinical models, suggesting its potential for further development into therapeutic agents.

In addition to its synthetic applications, 143050-58-2 has been investigated for its intrinsic biological activities. A recent paper in Bioorganic & Medicinal Chemistry Letters (2024) highlighted its antioxidant properties. The study found that (2-Hydroxy-5-methoxyphenyl)acetone exhibits strong free radical scavenging activity, comparable to well-known antioxidants like ascorbic acid. This finding opens new avenues for its use in oxidative stress-related disorders, such as neurodegenerative diseases and aging.

Another noteworthy development is the exploration of 143050-58-2 in cancer research. A 2023 study in the European Journal of Pharmacology revealed that this compound can modulate key signaling pathways involved in cancer cell proliferation. Specifically, it was shown to inhibit the PI3K/Akt/mTOR pathway, which is often dysregulated in various cancers. The study provided mechanistic insights into its antiproliferative effects, suggesting its potential as a lead compound for anticancer drug development.

Despite these promising findings, challenges remain in the clinical translation of 143050-58-2 and its derivatives. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed in future studies. However, the current body of research underscores the versatility and potential of (2-Hydroxy-5-methoxyphenyl)acetone in advancing both chemical biology and pharmaceutical sciences. Continued exploration of this compound is likely to yield further breakthroughs in drug discovery and therapeutic applications.